![molecular formula C13H19N3O3 B2834815 4-[2-(1H-pyrazol-1-yl)propanamido]cyclohexane-1-carboxylic acid CAS No. 2137421-06-6](/img/structure/B2834815.png)
4-[2-(1H-pyrazol-1-yl)propanamido]cyclohexane-1-carboxylic acid
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Overview
Description
“4-[2-(1H-pyrazol-1-yl)propanamido]cyclohexane-1-carboxylic acid” is a chemical compound with the CAS Number: 1178436-08-2 . It is used in various fields of research .
Molecular Structure Analysis
The molecular weight of this compound is 265.31 . Its IUPAC name is 4- { [2- (1H-pyrazol-1-yl)propanoyl]amino}cyclohexanecarboxylic acid . The InChI code for this compound is 1S/C13H19N3O3/c1-9 (16-8-2-7-14-16)12 (17)15-11-5-3-10 (4-6-11)13 (18)19/h2,7-11H,3-6H2,1H3, (H,15,17) (H,18,19) .Physical and Chemical Properties Analysis
This compound is a powder at room temperature . The compound should be stored at room temperature .Scientific Research Applications
Synthesis and Chemical Reactions
4-[2-(1H-pyrazol-1-yl)propanamido]cyclohexane-1-carboxylic acid and its derivatives find application in various synthetic and chemical reactions. For instance, basic ionic liquids have been utilized as efficient catalysts for synthesizing a variety of derivatives through one-pot condensation reactions, highlighting the role of such compounds in facilitating green chemistry approaches (Ranu, Banerjee, & Roy, 2008). Additionally, Brønsted acidic ionic liquids have catalyzed the synthesis of biologically important compounds under solvent-free conditions, indicating the potential of these compounds in sustainable chemical synthesis (Mahato et al., 2017).
Catalysis and Oxidation Processes
Compounds related to this compound have been investigated for their catalytic properties, especially in oxidation processes. Research has shown that certain vanadium complexes and pyrazine derivatives can catalyze the oxidation of alkanes, including cyclohexane, to produce alcohols, aldehydes, and ketones, demonstrating the utility of these compounds in organic synthesis and industrial applications (Nizova, Süss-Fink, & Shul’pin, 1997).
Green Chemistry and Environmental Sustainability
The principles of green chemistry and environmental sustainability are further exemplified by the use of this compound derivatives in chemical reactions that produce minimal byproducts and utilize solvent-free conditions. For instance, the synthesis of pyrano[3,2-c]coumarins via Brønsted acidic ionic liquid-catalyzed reactions underscores the commitment to developing environmentally friendly chemical processes (Mahato et al., 2017).
Molecular Synthesis and Drug Development
On the molecular synthesis front, derivatives of this compound are integral to the development of novel drug candidates. The synthesis of complex molecules, such as those involved in drug development projects, often relies on key building blocks derived from these compounds, illustrating their significance in pharmaceutical research (Karlsson et al., 2018).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
4-(2-pyrazol-1-ylpropanoylamino)cyclohexane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O3/c1-9(16-8-2-7-14-16)12(17)15-11-5-3-10(4-6-11)13(18)19/h2,7-11H,3-6H2,1H3,(H,15,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJMGYAVEDVEHLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1CCC(CC1)C(=O)O)N2C=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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